Cas no 1261225-73-3 (1-Ethyl-3-iodo-5-nitrobenzene)

• Product Name: 1-Ethyl-3-iodo-5-nitrobenzene
• CAS No: 1261225-73-3
• MF: C₈H₈INO₂
• MW: 277.059094429016
• CID: 2103966
• Update Time: 2023-08-03

1-Ethyl-3-iodo-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-iodo-5-nitrobenzene
• Benzene,1-ethyl-3-iodo-5-nitro-
• 1-Ethyl-3-iodo-5-nitrobenzene

• Inchi： 1S/C8H8INO2/c1-2-6-3-7(9)5-8(4-6)10(11)12/h3-5H,2H2,1H3
• InChI Key： BMEXWWYGVGCVBD-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C=1)CC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Topological Polar Surface Area: 45.8